Cas no 2137056-76-7 ((3R)-3-(azidomethyl)-3-methyloxolane)

• Product Name: (3R)-3-(azidomethyl)-3-methyloxolane
• CAS No: 2137056-76-7
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6160817
• PubChem ID: 165951683
• Update Time: 2025-10-22

(3R)-3-(azidomethyl)-3-methyloxolane Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(azidomethyl)-3-methyloxolane
• 2137056-76-7
• EN300-701690

• Inchi： 1S/C6H11N3O/c1-6(4-8-9-7)2-3-10-5-6/h2-5H2,1H3/t6-/m1/s1
• InChI Key： CXJHNLLUDPYSBP-ZCFIWIBFSA-N
• SMILES： O1CC[C@](C)(CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų

Additional information on (3R)-3-(azidomethyl)-3-methyloxolane

(3R)-3-(Azidomethyl)-3-Methyloxolane: A Comprehensive Overview

The compound (3R)-3-(azidomethyl)-3-methyloxolane (CAS No: 2137056-76-7) is a unique organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its azide functional group and oxolane (tetrahydrofuran) ring structure, has garnered attention due to its versatile reactivity and applications in modern chemical synthesis.

Azidomethyl groups are known for their ability to participate in click chemistry reactions, particularly the Huisgen cycloaddition, which has revolutionized the way chemists build complex molecules. The presence of an azide group in (3R)-3-(azidomethyl)-3-methyloxolane makes it an ideal candidate for such reactions, enabling the construction of biologically active compounds and advanced materials. Recent studies have highlighted the use of this compound in the synthesis of bioconjugates, where its reactivity and selectivity play a crucial role.

The oxolane ring in (3R)-3-(azidomethyl)-3-methyloxolane contributes to its stability and solubility properties, making it suitable for a wide range of applications. Researchers have explored its use in polymer chemistry, where it serves as a building block for creating functional polymers with tailored properties. For instance, its ability to undergo ring-opening polymerization under specific conditions has been leveraged to develop biodegradable materials for biomedical applications.

One of the most exciting developments involving (3R)-3-(azidomethyl)-3-methyloxolane is its role in drug delivery systems. The compound's unique structure allows for the incorporation of bioactive molecules into nanoparticles or micelles, enhancing drug solubility and targeting efficiency. Recent advancements in this area have demonstrated its potential in delivering anticancer drugs with reduced side effects.

In terms of synthesis, (3R)-3-(azidomethyl)-3-methyloxolane can be prepared via a variety of methods, including nucleophilic substitution and azide formation reactions. These methods have been optimized to ensure high yields and stereochemical control, which are critical for maintaining the compound's biological activity and functionality.

The stereochemistry of (3R)-configuration is another key aspect that influences its reactivity and application potential. Studies have shown that the R configuration imparts specific electronic and steric properties to the molecule, making it more suitable for certain types of chemical transformations compared to its S counterpart.

From a materials science perspective, (3R)-3-(azidomethyl)-3-methyloxolane has been utilized as a precursor for generating novel materials with unique mechanical and thermal properties. Its ability to form cross-linked networks through azide-based reactions has opened new avenues for creating high-performance polymers and composites.

Recent research has also explored the use of (3R)-configuration compounds in catalysis, where their chiral centers can act as templates for asymmetric synthesis. This has led to the development of enantioselective catalysts with applications in pharmaceuticals and agrochemicals.

In conclusion, (3R)-3-(azidomethyl)-3-methyloxolane (CAS No: 2137056-76-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and stereochemical properties make it an invaluable tool in modern chemical research and industrial applications.